Cas no 22358-80-1 (4,5-Thiazoledicarboxylicacid)

• Product Name: 4,5-Thiazoledicarboxylicacid
• CAS No: 22358-80-1
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• CID: 262896
• PubChem ID: 193584
• Update Time: 2025-04-19

4,5-Thiazoledicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4,5-Thiazoledicarboxylicacid
• 1,3-thiazole-4,5-dicarboxylic acid
• 4,5-Thiazoledicarboxylic acid
• Thiazole-4,5-dicarboxylic acid
• BS-51590
• MFCD18088933
• 1, 3-thiazole-4, 5-dicarboxylic acid
• CS-0155506
• 22358-80-1
• thiazole-4,5-dicarboxylicacid
• AT24305
• Tdca-4,5
• SCHEMBL3105240
• DTXSID20176892
• FT-0747599
• DTXCID3099383
• DA-21942

• Inchi： 1S/C5H3NO4S/c7-4(8)2-3(5(9)10)11-1-6-2/h1H,(H,7,8)(H,9,10)
• InChI Key： HFHARFNUBJTTGI-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 172.97829
• Monoisotopic Mass: 172.978278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 0.7

Experimental Properties

• Density: 1.781
• Boiling Point: 458°Cat760mmHg
• Flash Point: 230.8°C
• Refractive Index: 1.676
• PSA: 87.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives